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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl octanoate (CAS No. 638-25-5), also known as amyl octanoate, is an organic

compound classified as a fatty acid ester.[1] It is formed from the condensation of octanoic acid

and pentan-1-ol.[2] This colorless to pale yellow liquid is characterized by a distinct fruity odor

and is utilized in the flavor and fragrance industries.[2][3] This technical guide provides a

detailed examination of its chemical properties, structure, and relevant experimental protocols.

Chemical Structure and Identification
Pentyl octanoate's structure consists of a pentyl group attached to an octanoate group.[3] Its

fundamental identifiers are summarized below.
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Identifier Value

IUPAC Name pentyl octanoate[2][4]

Synonyms
Amyl octanoate, Amyl caprylate, n-Amyl

caprylate, Octanoic acid, pentyl ester[2][3][4]

CAS Number 638-25-5[4]

Molecular Formula C₁₃H₂₆O₂[3][4]

SMILES CCCCCCCC(=O)OCCCCC[2][3]

InChI
InChI=1S/C13H26O2/c1-3-5-7-8-9-11-13(14)15-

12-10-6-4-2/h3-12H2,1-2H3[2][3][4]

InChIKey GJWGZSBNFSBUPX-UHFFFAOYSA-N[2][3][4]

Physicochemical Properties
The physicochemical properties of pentyl octanoate are critical for its application and

handling.

Property Value Source

Molecular Weight 214.34 g/mol [2]

Appearance
Colorless to pale yellow liquid

with a fruity odor
[2][3]

Melting Point -34 to -35 °C [2][5]

Boiling Point 261 °C [5]

Density 0.855 - 0.860 g/mL [2][5]

Refractive Index 1.425 - 1.429 [2]

Solubility

Soluble in alcohol and most

fixed oils; slightly soluble in

propylene glycol; insoluble in

glycerol and water.

[2]
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Experimental Protocols
Synthesis of Pentyl Octanoate via Fischer Esterification
A common method for synthesizing pentyl octanoate is through Fischer esterification. This

acid-catalyzed reaction involves refluxing octanoic acid with pentan-1-ol.

Materials:

Octanoic acid

Pentan-1-ol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

octanoic acid and a slight excess of pentan-1-ol in toluene.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography

(GC). The reaction is typically complete within 2-4 hours.[6]

After the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the remaining acid with a saturated solution of sodium bicarbonate.
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Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude pentyl octanoate.

The product can be further purified by vacuum distillation.

Chemical Synthesis Pathway

Reactants

Octanoic Acid
(CH₃(CH₂)₆COOH)

Fischer
Esterification

Pentan-1-ol
(CH₃(CH₂)₄OH)

H₂SO₄ (catalyst) +

Pentyl Octanoate
(CH₃(CH₂)₆COO(CH₂)₄CH₃)

Water (H₂O)

Click to download full resolution via product page

Caption: Synthesis of Pentyl Octanoate via Fischer Esterification.

Spectroscopic Data
Mass spectrometry is a key analytical technique for the identification of pentyl octanoate. The

electron ionization (EI) mass spectrum of pentyl octanoate is available in public databases

such as the NIST WebBook.[4] Researchers should refer to these resources for detailed

fragmentation patterns and spectral data.

Applications and Safety
Pentyl octanoate is primarily used as a flavoring agent in the food industry and as a fragrance

component in cosmetics and personal care products.[2][3] It is generally regarded as safe
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(GRAS) for its intended use in food.[2] However, as with any chemical, it should be handled

with appropriate care in a laboratory setting to avoid potential irritation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Showing Compound Pentyl octanoate (FDB015075) - FooDB [foodb.ca]

2. Pentyl octanoate | C13H26O2 | CID 61185 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. CAS 638-25-5: Pentyl octanoate | CymitQuimica [cymitquimica.com]

4. Pentyl octanoate [webbook.nist.gov]

5. pentyl octanoate [stenutz.eu]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Pentyl Octanoate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581169#pentyl-octanoate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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